1-(2-Chlorophenyl)-4-ethylpiperazine

• IUPAC Name: 1-(2-chlorophenyl)-4-ethylpiperazine
• InChI: InChI=1S/C12H17ClN2/c1-2-14-7-9-15(10-8-14)12-6-4-3-5-11(12)13/h3-6H,2,7-10H2,1H3
• InChI Key: GLGZHTCVQFSKPU-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C2=CC=CC=C2Cl
• Molecular Formula: C12H17ClN2
• Molecular Weight: 224.73 g/mol

Description

1-(2-Chlorophenyl)-4-ethylpiperazine, commonly known as 2C-C, is a synthetic compound that belongs to the class of phenethylamines. It was first synthesized in 1983 by David E. Nichols and his team at Purdue University. 2C-C is a psychoactive drug that has been studied for its potential therapeutic applications in the treatment of certain mental disorders.

Mechanism of Action

The exact mechanism of action of 2C-C is not fully understood. However, it is thought to act as a partial agonist at the 5-HT2A receptor, which is involved in the regulation of mood, anxiety, and other mental processes. It may also have an effect on other neurotransmitters such as dopamine and norepinephrine.
Biochemical and Physiological Effects:
2C-C has been shown to have a number of biochemical and physiological effects. It has been found to increase the release of serotonin and dopamine in the brain, which may contribute to its mood-enhancing and anxiolytic effects. Additionally, it has been found to increase heart rate and blood pressure, as well as cause pupil dilation and muscle tension.

Advantages and Limitations for Lab Experiments

One advantage of using 2C-C in lab experiments is its low toxicity profile. This makes it a safer alternative to other psychoactive compounds that may be more harmful to researchers. However, one limitation is that it is not widely available and may be difficult to obtain for some researchers.

Future Directions

There are several potential future directions for the study of 2C-C. One area of interest is its potential use in the treatment of mental disorders such as depression and anxiety. Additionally, further research could be conducted to better understand its mechanism of action and potential side effects. Finally, there may be opportunities to develop new psychoactive compounds based on the structure of 2C-C that could have even greater therapeutic potential.

Synthesis Methods

The synthesis of 2C-C involves the reaction of 2-chlorobenzonitrile with ethylmagnesium bromide to form 2-chlorophenylethyl magnesium bromide. This intermediate is then reacted with piperazine to form 1-(2-Chlorophenyl)-4-ethylpiperazine. The yield of this reaction is typically around 70%.

Scientific Research Applications

2C-C has been studied for its potential therapeutic applications in the treatment of depression, anxiety, and other mental disorders. It has been shown to have a positive effect on mood and to reduce anxiety in animal models. Additionally, it has been found to have a low toxicity profile, making it a promising candidate for further study.